N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(3-methoxyphenyl)sulfonylamino]benzamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(3-methoxyphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C24H26N2O6S/c1-30-20-5-4-6-21(16-20)33(28,29)26-19-10-8-18(9-11-19)24(27)25-14-13-17-7-12-22(31-2)23(15-17)32-3/h4-12,15-16,26H,13-14H2,1-3H3,(H,25,27)
• InChI Key: LOTMZKZPDSPSDW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)NCCC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C24H26N2O6S
• Molecular Weight: 470.5 g/mol

Description

This compound is a benzamide derivative, which means it contains a benzene ring attached to an amide group. It also has methoxy and sulfonylamino groups attached to the benzene rings. These groups can significantly influence the compound’s properties and reactivity.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of the appropriate benzene derivatives with an amine to form the amide bond. The methoxy and sulfonylamino groups would likely need to be introduced in prior steps, using suitable protecting groups to prevent unwanted side reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of benzene rings, which are planar, and the amide group, which can participate in resonance with the benzene ring. The methoxy and sulfonylamino groups could influence the electron density and thus the reactivity of the benzene rings.

Chemical Reactions Analysis

As a benzamide derivative, this compound could undergo various reactions. The benzene rings could participate in electrophilic aromatic substitution reactions, while the amide group could be hydrolyzed under acidic or basic conditions. The methoxy and sulfonylamino groups would influence the reactivity of the benzene rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the benzene rings would make it relatively nonpolar, although the amide group could participate in hydrogen bonding. The methoxy and sulfonylamino groups could also influence its solubility.

Future Directions

The study of benzamide derivatives is a rich field with many potential applications in medicinal chemistry and materials science. This particular compound, with its methoxy and sulfonylamino groups, could have unique properties worth exploring.